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Compound of Interest

Compound Name: Fenpipalone

Cat. No.: B1672527 Get Quote

For immediate implementation by laboratory personnel, this document outlines the essential

safety and logistical procedures for the proper disposal of Fenpipalone. Adherence to these

guidelines is critical for ensuring personnel safety and environmental protection.

Fenpipalone, a compound utilized in scientific research, requires careful handling and disposal

due to its chemical nature. The following procedures are designed to provide clear, step-by-

step guidance for researchers, scientists, and drug development professionals, ensuring that

all safety and regulatory standards are met.

Chemical and Safety Data Overview
To facilitate a quick reference for handling and disposal, the following table summarizes key

quantitative data for Fenpipalone.

Property Value Reference

Molecular Formula C21H26N2O [1]

Molecular Weight 322.44 g/mol [1]

CAS Number 77-01-0 [1][2]

Acute Oral LD50 (Rats)
Between 250 and 500 mg/kg

bw
[3]

Acute Intravenous LD50 (Mice) 30 mg/kg bw [3]
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Core Disposal Protocol
The primary recommended method for the disposal of Fenpipalone is through a licensed

professional waste disposal service. This ensures the compound is managed in an

environmentally responsible manner, typically involving high-temperature incineration.[4][5]

Step-by-Step Disposal Procedure:

Segregation and Collection:

Collect waste Fenpipalone, including any surplus or non-recyclable solutions, in a

designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Labeling:

Clearly label the waste container with "Hazardous Waste," the chemical name

"Fenpipalone," and any other identifiers required by local regulations and your institution's

EHS protocols.

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Ensure the storage location is secure and accessible only to authorized personnel.

Arrange for Pickup:

Contact your institution's EHS office or a licensed chemical waste disposal company to

schedule a pickup.

Provide them with accurate information about the waste material.

Documentation:
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Maintain a record of the amount of Fenpipalone waste generated and the date of

disposal, in accordance with your laboratory's and institution's policies.

Alternative Disposal Method (If Permitted):

In some instances, and only if approved by your EHS office, dissolving the material in a

combustible solvent for incineration may be an option.[4] This should only be performed by

trained personnel in a properly equipped facility.

Accidental Release Measures
In the event of a spill or accidental release:

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, eye

protection, and respiratory protection, before attempting to clean the spill.[2][6]

Containment: Prevent further spread of the material.

Cleanup:

For solid spills, carefully collect the material to avoid dust formation.[6]

Place the collected material into a suitable container for disposal.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to your laboratory supervisor and EHS office.

Prohibited Disposal Methods
Do NOT dispose of Fenpipalone down the drain or in the regular trash.[5] Pharmaceuticals

can persist in the environment and harm aquatic life.[7][8]

Do NOT attempt to neutralize the chemical without a validated and approved protocol from

your EHS office.
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Fenpipalone Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Fenpipalone.
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Fenpipalone Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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